Cas no 263400-92-6 (2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate)

• Product Name: 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate
• CAS No: 263400-92-6
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 2139331
• Update Time: 2025-06-27

2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-triazol-1-yl)ethyl 4-methyl-1-benzenesulfonate
• 2-(1H-1,2,3-Triazol-1-yl)ethyl 4-methylbenzenesulfonate
• YBFIHQYSPUSJQV-UHFFFAOYSA-N
• 2-(1,2,3-triazol-1-yl)ethyl 4-toluenesulphonate
• Toluene-4-sulfonic acid 2-[1,2,3]triazol-1-yl-ethyl ester
• 2-(1H-1,2,3-triazol-1-yl)ethyl 4-methyl-1-benzene-sulfonate
• 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate

• Inchi： 1S/C11H13N3O3S/c1-10-2-4-11(5-3-10)18(15,16)17-9-8-14-7-6-12-13-14/h2-7H,8-9H2,1H3
• InChI Key： YBFIHQYSPUSJQV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCN1C=CN=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 347
• Topological Polar Surface Area: 82.5

Additional information on 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate

Introduction to 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate (CAS No. 263400-92-6)

2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate, identified by the Chemical Abstracts Service Number (CAS No.) 263400-92-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of this compound consists of a triazole ring linked to an ethyl group, which is further substituted with a 4-toluenesulphonate moiety. The triazole ring is a key pharmacophore that contributes to the compound's reactivity and interaction with biological targets. This moiety is known to exhibit properties such as stability, bioavailability, and the ability to modulate enzyme activity. The presence of the 4-toluenesulphonate group enhances the solubility and pharmacokinetic properties of the compound, making it more suitable for formulation and administration in pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel compounds based on triazole scaffolds due to their broad spectrum of biological activities. Research has demonstrated that triazole derivatives can exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate may contribute to its potential as an intermediate or lead compound in drug discovery programs.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The triazole ring can serve as a versatile platform for further chemical modifications, allowing researchers to explore new derivatives with tailored biological properties. For instance, modifications at the ethyl group or the sulphonate moiety could lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to interact with biological systems in complex ways. The 4-toluenesulphonate group not only improves solubility but also influences the electronic properties of the molecule, which can be critical for its interaction with enzymes or receptors. This dual functionality makes 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate a valuable asset in the search for new therapeutic agents.

The pharmaceutical industry has increasingly relied on computational methods and high-throughput screening to identify promising candidates for drug development. The structural features of 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate make it an attractive candidate for virtual screening campaigns aimed at identifying novel bioactive molecules. Its molecular architecture suggests potential interactions with various biological targets, including enzymes and receptors involved in disease pathways.

In addition to its pharmaceutical applications, this compound may find utility in other areas such as agrochemicals and material science. The unique combination of functional groups provides opportunities for innovation beyond traditional drug discovery efforts. Researchers are exploring ways to leverage the chemical diversity of triazole derivatives to develop new materials with specialized properties.

The synthesis of 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocyclic compounds more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and flow chemistry have been particularly useful in constructing intricate molecular frameworks like that of this compound.

As research continues to uncover new applications for triazole-based compounds, 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate is poised to play a significant role in future developments. Its unique structural features and potential biological activities make it a compelling subject for further investigation. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible benefits for society.

The growing body of evidence supporting the therapeutic potential of triazole derivatives underscores the importance of continued research in this area. By exploring the full chemical space represented by compounds like 2-(1,2,3-Triazol-1-yl)ethyl 4-toluenesulphonate, scientists can uncover new treatments for a wide range of diseases. The combination of innovative synthetic approaches and rigorous biological evaluation will be key to realizing this goal.